![molecular formula C8H8ClN3 B6268417 1-[(1R)-1-azidoethyl]-4-chlorobenzene CAS No. 1604311-72-9](/img/no-structure.png)
1-[(1R)-1-azidoethyl]-4-chlorobenzene
Overview
Description
1-(1R)-1-azidoethyl]-4-chlorobenzene is a chemical compound that has been used in scientific research for a variety of applications. It is an organochlorine compound, which is a class of compounds that contain chlorine atoms that are connected to carbon atoms. This compound has been studied for its potential to be used in synthetic organic chemistry and for its biochemical and physiological effects.
Scientific Research Applications
1-(1R)-1-azidoethyl]-4-chlorobenzene has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It has also been used as a model compound for the study of chemical reactivity and as a probe for the study of biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 1-(1R)-1-azidoethyl]-4-chlorobenzene is not well understood. However, it is believed to act as a nucleophile, which is a molecule that can donate electrons to form a covalent bond with another molecule. This process may be involved in the formation of new chemical bonds and the modification of existing chemical bonds.
Biochemical and Physiological Effects
1-(1R)-1-azidoethyl]-4-chlorobenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. It has also been shown to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of monoamine neurotransmitters. In addition, it has been shown to act as an agonist of the G-protein coupled receptor GPR55, which is involved in the regulation of pain and inflammation.
Advantages and Limitations for Lab Experiments
The use of 1-(1R)-1-azidoethyl]-4-chlorobenzene in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively stable, which makes it easy to work with in the laboratory. Additionally, it is relatively non-toxic, so it is safe to handle in the laboratory. However, it is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
Future research on 1-(1R)-1-azidoethyl]-4-chlorobenzene could focus on its potential applications in drug development and its effects on other biochemical and physiological processes. Additionally, further research could be conducted on its mechanism of action and its effects on other enzymes and receptors. Finally, further research could be conducted on its solubility in water and other solvents, as well as its stability in different environments.
Synthesis Methods
1-(1R)-1-azidoethyl]-4-chlorobenzene can be synthesized by a variety of methods. One method involves the reaction of 4-chlorobenzaldehyde with ethyl azide in the presence of a base, such as potassium carbonate. This reaction yields the desired product in good yields. Another method involves the reaction of 4-chlorobenzene and ethyl azide in the presence of a base, such as sodium hydroxide. This method has also been reported to yield the desired product in good yields.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1R)-1-azidoethyl]-4-chlorobenzene involves the reaction of 4-chlorobenzyl alcohol with sodium azide to form 1-azido-4-chlorobenzene, which is then reacted with (1R)-epichlorohydrin to form the final product.", "Starting Materials": [ "4-chlorobenzyl alcohol", "sodium azide", "(1R)-epichlorohydrin" ], "Reaction": [ "Step 1: 4-chlorobenzyl alcohol is reacted with sodium azide in the presence of a solvent such as DMF or DMSO to form 1-azido-4-chlorobenzene.", "Step 2: The resulting 1-azido-4-chlorobenzene is then reacted with (1R)-epichlorohydrin in the presence of a base such as potassium carbonate to form 1-[(1R)-1-azidoethyl]-4-chlorobenzene.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
| 1604311-72-9 | |
Molecular Formula |
C8H8ClN3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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